2,2-Dichloro-N-[(2-methoxyethoxy)methyl]-N-(prop-2-EN-1-YL)acetamide

• CAS No.: 88498-19-5
• Molecular Formula: C9H15Cl2NO3
• Molecular Weight: 256.12 g/mol
• IUPAC Name: 2,2-dichloro-N-(2-methoxyethoxymethyl)-N-prop-2-enylacetamide
• InChI: InChI=1S/C9H15Cl2NO3/c1-3-4-12(9(13)8(10)11)7-15-6-5-14-2/h3,8H,1,4-7H2,2H3
• InChI Key: SXEBYDPDAWIBRV-UHFFFAOYSA-N
• Canonical SMILES: COCCOCN(CC=C)C(=O)C(Cl)Cl

Description

2,2-Dichloro-N-[(2-methoxyethoxy)methyl]-N-(prop-2-EN-1-YL)acetamide is a useful research compound. Its molecular formula is C9H15Cl2NO3 and its molecular weight is 256.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-allyl-N-chloromethyldichloroacetamide (21.7 g., 0.1 mole) and 2-methoxyethanol (8.4 g., 8.7 ml., 0.11 mole) in dry chloroform (50 ml.) is placed in a round-bottomed, four-necked flask of 250 ml., equipped with a calcium chloride tube, reflux condenser, mechanical stirrer, dropping funnel and thermometer. Triethylamine (10.1 g., 13.9 ml., 0.1 mole) is added under stirring and external cooling in such a rate that the temperature does not exceed 35° C. After the addition is complete, the mixture is stirred for an additional 2 hours at room temperature. The mixture is washed with water (2×70 ml) for removing the triethylamine hydrochloride formed, the chloroform solution is dried over anhydrous sodium sulfate and, after distillation of the chloroform, the product is dried under reduced pressure to give 23.6 g. (92%) of a pale yellow oil which is the named compound of 95% purity according to an analysis by gas chromatography; nD25 =1.4801. This product is directly useful for practical purposes.